Cas no 1807225-82-6 (Methyl 5-aminomethyl-4-cyano-2-ethylphenylacetate)

• Product Name: Methyl 5-aminomethyl-4-cyano-2-ethylphenylacetate
• CAS No: 1807225-82-6
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 4938972
• Update Time: 2025-06-29

Methyl 5-aminomethyl-4-cyano-2-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-aminomethyl-4-cyano-2-ethylphenylacetate

• Inchi： 1S/C13H16N2O2/c1-3-9-4-11(7-14)12(8-15)5-10(9)6-13(16)17-2/h4-5H,3,6,8,15H2,1-2H3
• InChI Key： IUYUJEAUNIEAEG-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=C(CN)C(C#N)=CC=1CC)=O

Computed Properties

• Exact Mass: 232.121177757 g/mol
• Monoisotopic Mass: 232.121177757 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 232.28
• XLogP3: 1.1
• Topological Polar Surface Area: 76.1

Additional information on Methyl 5-aminomethyl-4-cyano-2-ethylphenylacetate

Comprehensive Overview of Methyl 5-aminomethyl-4-cyano-2-ethylphenylacetate (CAS No. 1807225-82-6)

Methyl 5-aminomethyl-4-cyano-2-ethylphenylacetate (CAS No. 1807225-82-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its aminomethyl and cyano functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of Methyl 5-aminomethyl-4-cyano-2-ethylphenylacetate" or "applications of CAS 1807225-82-6", reflecting its growing relevance in advanced material science and drug development.

The molecular structure of Methyl 5-aminomethyl-4-cyano-2-ethylphenylacetate combines a phenylacetate backbone with strategic substitutions, including an ethyl group and a cyano moiety. These features contribute to its versatility in reactions such as nucleophilic substitutions and catalytic hydrogenations. Recent trends in green chemistry have sparked interest in eco-friendly synthesis routes for this compound, with queries like "sustainable production of Methyl 5-aminomethyl-4-cyano-2-ethylphenylacetate" becoming increasingly common. Its potential as a building block for bioactive molecules aligns with the global push for innovative therapeutic agents.

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